Cas no 895264-63-8 (methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate
• CAS No: 895264-63-8
• MF: C₂₁H₂₀N₂O₆S₂
• MW: 460.523303031921
• CID: 5439242
• Update Time: 2025-06-13

methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• YWRDKLSPDFIWBC-UHFFFAOYSA-N
• methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate

• Inchi： 1S/C21H20N2O6S2/c1-28-17-11-7-6-10-16(17)22-19(24)14-23(15-8-4-3-5-9-15)31(26,27)18-12-13-30-20(18)21(25)29-2/h3-13H,14H2,1-2H3,(H,22,24)
• InChI Key： YWRDKLSPDFIWBC-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N(CC(NC1=CC=CC=C1OC)=O)C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate

Methyl 3-({(2-Methoxyphenyl)carbamoylmethyl}(Phenyl)sulfamoyl)Thiophene-2-Carboxylate (CAS No. 895264-63-8): A Comprehensive Overview

Methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 895264-63-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The molecular structure of methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate is composed of a thiophene ring, a sulfamoyl group, and a methoxyphenyl carbamoylmethyl moiety. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, confers stability and bioavailability to the molecule. The sulfamoyl group, known for its biological activity, plays a crucial role in modulating the compound's pharmacological properties. The methoxyphenyl carbamoylmethyl moiety adds additional functional groups that enhance the compound's binding affinity to specific receptors.

Recent studies have highlighted the anti-inflammatory properties of methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate. In vitro and in vivo experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may be a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, research has also explored the neuroprotective effects of methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate. Studies conducted on animal models have shown that the compound can reduce oxidative stress and neuroinflammation, thereby protecting neurons from damage. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME). Results from these studies indicate that the compound has good oral bioavailability and a favorable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity and minimal side effects, which are crucial factors for its clinical development.

In terms of synthetic routes, several methods have been developed to synthesize methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate. One common approach involves the coupling of a thiophene carboxylic acid derivative with an appropriate sulfamoyl chloride followed by esterification. These synthetic strategies are optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

The potential applications of methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its use in cancer therapy due to its ability to inhibit certain signaling pathways involved in tumor growth and metastasis. Preliminary studies have shown promising results in reducing tumor size and inhibiting angiogenesis in preclinical models.

In conclusion, methyl 3-({(2-methoxyphenyl)carbamoylmethyl}(phenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 895264-63-8) is a multifaceted compound with significant therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in various medical fields. As research continues to advance, it is anticipated that this compound will play a crucial role in the discovery and development of new drugs for treating inflammatory, neurological, and other diseases.